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Compound of Interest

Compound Name: 4-Sulfophthalic acid

Cat. No.: B1293581

An In-depth Technical Guide to the Safe Handling of 4-Sulfophthalic Acid

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety profile and handling requirements of chemical reagents is
paramount. This guide provides a detailed overview of the safety data for 4-Sulfophthalic
acid, including its hazards, handling precautions, and emergency procedures, tailored for a
technical audience.

Chemical Identification and Physical Properties

4-Sulfophthalic acid is an aromatic sulfonic acid that is typically encountered as a white to off-
white crystalline solid or as an aqueous solution.[1][2] It is highly soluble in water and soluble in
polar organic solvents, but has limited solubility in non-polar solvents.[2]
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Property

Value

Molecular Formula

CsHeO7S

Molecular Weight 246.19 g/mol [3]
CAS Number 89-08-7[3][4]
White to off-white crystalline solid or a light
Appearance orange/yellow to brown clear liquid (in aqueous
solution)[1][5]
Density 1.292 g/mL at 25 °C[3]
N ) 92 °C[6] (for the substance) or approximately
Boiling Point .
99°C/12mmHg for a solution[4]
Melting Point -43°C (for a 50% aqueous solution)[4]

Refractive Index

n20/D 1.447

Solubility

Highly soluble in water[2]

Hazard Identification and GHS Classification

4-Sulfophthalic acid is classified as a hazardous substance. The primary hazards are its

corrosive nature and potential for causing severe skin and eye damage.[4][7][8] Some

suppliers also indicate that it may be harmful if inhaled and may cause damage to organs

through prolonged or repeated exposure.[9]
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Hazard Class Category GHS Hazard Statement
) o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage[7]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage([4][7]

H290: May be corrosive to
metals[4][8]

Corrosive to metals

Specific target organ toxicity 3 May cause respiratory

(single exposure) irritation[7]

Signal Word: Danger[4][7][8]
Hazard Pictogram:
e GHSO05: Corrosion

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize the risks associated with 4-
Sulfophthalic acid.

Engineering Controls and Personal Protective
Equipment (PPE)

A well-ventilated area is essential, and handling should ideally be performed in a chemical
fume hood.[4][7] A safety shower and eyewash station should be readily accessible.[8] The
following PPE is mandatory when handling 4-Sulfophthalic acid:

o Eye Protection: Tightly fitting safety goggles or a face shield.[4][8]
e Hand Protection: Chemical-impermeable gloves.[4]

» Skin and Body Protection: Protective clothing and, if necessary, protective boots.[8][10]
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o Respiratory Protection: A dust respirator or a full-face respirator if exposure limits are
exceeded or if irritation occurs.[4][7]

Handling Procedures

To ensure safe handling, the following workflow should be followed:

Pre-Handling Checks:
- Confirm availability of SDS
- Verify functionality of fume hood, eyewash, and safety shower

'

Don Personal Protective Equipment (PPE):
- Safety goggles/face shield
- Impermeable gloves
- Protective clothing

'

Handle in a well-ventilated area
(preferably a chemical fume hood)

'

Avoid:
- Contact with skin, eyes, and clothing
- Inhalation of dust/mist
- Formation of dust and aerosols

'

Post-Handling Procedures:
- Wash hands and face thoroughly
- Clean work area

'

Store in a tightly closed, corrosion-resistant container
in a cool, dry, and well-ventilated place
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Safe Handling Workflow for 4-Sulfophthalic Acid.

Storage Conditions

Store 4-Sulfophthalic acid in a tightly closed container in a dry, cool, and well-ventilated place.
[4] It should be stored away from incompatible materials such as strong oxidizing agents and
strong bases.[7] The storage area should be designated as a corrosives area.[7]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures

The following diagram outlines the recommended first aid procedures for different types of
exposure:

Inhalation: Skin Contact: Eye Contact: \ngestion:
- Move to fresh air - Immediately remove all contaminated clothing - Rinse cautiously with water for several minutes R Rir?se mOL.ﬂh
- Keep at rest in a comfortable position for breathing - Rinse skin with plenty of water/shower - Remove contact lenses, if present and easy to do

- If breathing is difficult, give oxygen - Wash with soap and water - Continue rinsing for at least 15 minutes - Do NOT induce vomiting

Immediately call a POISON CENTER or doctor/physician

Click to download full resolution via product page

First Aid Procedures for 4-Sulfophthalic Acid Exposure.

Accidental Release Measures

In the case of a spill, the following steps should be taken to contain and clean up the material
safely:
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Ensure Personal Safety:
- Wear appropriate PPE
- Ensure adequate ventilation

'

Evacuate unnecessary personnel to a safe area

'

Prevent further leakage or spillage if safe to do so
- Do not let the chemical enter drains

l

Contain and Clean Up:
- Soak up with inert absorbent material
- Use spark-proof tools and explosion-proof equipment

'

(Collect and place in a suitable, closed container for disposaD

'

G)ispose of waste in accordance with appropriate laws and regulations)

Click to download full resolution via product page

Spill Response and Cleanup Procedure.

Fire-Fighting Measures
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In case of a fire involving 4-Sulfophthalic acid, use dry chemical, carbon dioxide, or alcohol-
resistant foam as extinguishing media.[4] Firefighters should wear self-contained breathing
apparatus (SCBA) and full protective gear.[7] Thermal decomposition can lead to the release of
irritating gases and vapors, including sulfur oxides.[7]

Toxicological Information

Detailed quantitative toxicological data for 4-Sulfophthalic acid is not readily available in
standard safety data sheets.[8][10] The primary toxicological concerns are its corrosive effects
on the skin, eyes, and respiratory tract. Inhalation may cause chemical pneumonitis.[5]

Disposal Considerations

Dispose of 4-Sulfophthalic acid and its containers in accordance with local, regional, and
national regulations.[4] The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[4] Do not discharge into
sewer systems.[4]

This guide is intended to provide a comprehensive overview of the safe handling of 4-
Sulfophthalic acid for a technical audience. Always refer to the most current Safety Data
Sheet (SDS) from your supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Sulfophthalic acid safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293581#4-sulfophthalic-acid-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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